Cas no 97352-20-0 (1,2-Naphthalenediol,5,6,7,8-tetrahydro-5-[(methylamino)methyl]-)

• Product name: 1,2-Naphthalenediol,5,6,7,8-tetrahydro-5-[(methylamino)methyl]-
• CAS No: 97352-20-0
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 801018
• PubChem ID: 13538570

1,2-Naphthalenediol,5,6,7,8-tetrahydro-5-[(methylamino)methyl]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Naphthalenediol,5,6,7,8-tetrahydro-5-[(methylamino)methyl]-
• 1,2-Naphthalenediol,5,6,7,8-tetrahydro-5-[(methylamino)methyl]-(9CI)
• 97352-20-0
• 5-[(METHYLAMINO)METHYL]-5,6,7,8-TETRAHYDRONAPHTHALENE-1,2-DIOL
• BDBM50225347
• CHEMBL31258
• 5-((Methylamino)methyl)-5,6,7,8-tetrahydronaphthalene-1,2-diol

• Inchi： InChI=1S/C12H17NO2/c1-13-7-8-3-2-4-10-9(8)5-6-11(14)12(10)15/h5-6,8,13-15H,2-4,7H2,1H3
• InChI Key： HTXPKPRWZOGAPE-UHFFFAOYSA-N
• SMILES： CNCC1CCCC2=C1C=CC(=C2O)O

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5Ų